Cas no 50595-37-4 (1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-)

1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)- structure
50595-37-4 structure
Product Name:1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
CAS No:50595-37-4
MF:C8H9NO5
MW:199.160762548447
CID:1567726
PubChem ID:12206082
Update Time:2025-04-21

1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
    • 4-methyl-2-(5-nitrofuran-2-yl)-1,3-dioxolane
    • DTXSID50480419
    • SCHEMBL11775301
    • 50595-37-4
    • Inchi: 1S/C8H9NO5/c1-5-4-12-8(13-5)6-2-3-7(14-6)9(10)11/h2-3,5,8H,4H2,1H3
    • InChI Key: SKUCFRFZPMVOHX-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C([N+](=O)[O-])O2)OCC1C

Computed Properties

  • Exact Mass: 199.04807
  • Monoisotopic Mass: 199.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 74.74
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